N-propyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide
Overview
Description
N-propyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide, commonly known as BXC, is a heterocyclic compound derived from the benzoxazine family. It has been widely studied in recent years due to its unique properties and potential applications in various fields. BXC has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-tumor properties. Furthermore, it has been shown to possess an excellent safety profile and low toxicity, making it an attractive option for further research and development.
Scientific Research Applications
Anti-inflammatory Applications
N-propyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide: is part of the benzoxazine family, compounds known for their anti-inflammatory properties . This specific compound can be utilized in the development of new anti-inflammatory drugs, potentially offering an alternative to nonsteroidal anti-inflammatory drugs (NSAIDs) with fewer side effects.
Analgesic Effects
Research indicates that benzoxazine derivatives exhibit notable analgesic effects . This compound could be investigated for its pain-relieving properties, especially for chronic pain management, where long-term treatment often leads to tolerance and dependency.
Antifungal Activity
Benzoxazines have been reported to have antifungal activities . N-propyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide could be explored as a potential antifungal agent, possibly leading to new treatments for fungal infections resistant to current medications.
Neuroprotective Properties
The neuroprotective potential of benzoxazine compounds makes them candidates for research into neurodegenerative diseases . This compound could be part of studies aiming to develop drugs that protect nerve cells from damage or degeneration.
Antibacterial Applications
With antibacterial resistance on the rise, there is a continuous need for new antibiotics. Benzoxazines, including N-propyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide , could be synthesized and screened for antibacterial activity, contributing to the arsenal against multi-drug-resistant bacteria .
Proteomics Research
This compound is available for purchase for proteomics research, indicating its use in the study of proteins and their functions . It could be involved in the identification and characterization of new proteins or the study of protein-protein interactions.
Pharmaceutical Intermediate
It serves as an intermediate in pharmaceutical synthesis . This role is crucial in the development of new drugs, where it could be a precursor or a building block for more complex molecules with therapeutic potential.
Allosteric Enhancers for Receptor Activity
Benzoxazine derivatives are known to act as allosteric enhancers for the A1 adenosine receptor . This application is significant in drug design, where modulation of receptor activity can lead to treatments for various conditions, including cardiovascular diseases.
properties
IUPAC Name |
N-propyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-2-7-13-12(15)11-8-14-9-5-3-4-6-10(9)16-11/h3-6,11,14H,2,7-8H2,1H3,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNXXJUKTNKKCCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1CNC2=CC=CC=C2O1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10274917 |
Source
|
| Record name | N-propyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10274917 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-propyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide | |
CAS RN |
22244-18-4 |
Source
|
| Record name | N-propyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10274917 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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